amine CAS No. 125032-89-5](/img/structure/B8706321.png)
[(3-Methoxypyrrolidin-3-YL)methyl](methyl)amine
Cat. No. B8706321
M. Wt: 144.21 g/mol
InChI Key: QKKGJYAFMUSLSB-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US05173484
Procedure details
8.4 g (20 mmol) of 80% strength 1-benzyl-3-benzylmethylaminomethyl-3-methoxypyrrolidine are dissolved in 100 ml of methanol, 4.4 ml of concentrated hydrochloric acid are added and the mixture is hydrogenated on 4 g of 10% strength Pd/active carbon at 80° C. and 120 bar. The catalyst is filtered off, the solution is concentrated, a solution of 3 g of KOH in 50 ml of methanol are added, KCL is filtered off and the solution is concentrated. The residue is taken up in CHCl3 again, the mixture is filtered, the solution is concentrated and the residue is distilled.
Name
1-benzyl-3-benzylmethylaminomethyl-3-methoxypyrrolidine
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Identifiers
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REACTION_CXSMILES
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C([N:8]1[CH2:12][CH2:11][C:10]([CH2:15][NH:16][CH2:17]CC2C=CC=CC=2)([O:13][CH3:14])[CH2:9]1)C1C=CC=CC=1.Cl>CO.[Pd]>[CH3:14][O:13][C:10]1([CH2:15][NH:16][CH3:17])[CH2:11][CH2:12][NH:8][CH2:9]1
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Inputs
Step One
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Name
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1-benzyl-3-benzylmethylaminomethyl-3-methoxypyrrolidine
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Quantity
|
0 (± 1) mol
|
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Type
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reactant
|
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Smiles
|
C(C1=CC=CC=C1)N1CC(CC1)(OC)CNCCC1=CC=CC=C1
|
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Name
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|
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Quantity
|
100 mL
|
|
Type
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solvent
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Smiles
|
CO
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Step Two
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Name
|
|
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Quantity
|
4.4 mL
|
|
Type
|
reactant
|
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Smiles
|
Cl
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Step Three
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Name
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|
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Quantity
|
0 (± 1) mol
|
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Type
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catalyst
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Smiles
|
[Pd]
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Conditions
Other
|
Conditions are dynamic
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1
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|
Details
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See reaction.notes.procedure_details.
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Workups
FILTRATION
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Type
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FILTRATION
|
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Details
|
The catalyst is filtered off
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CONCENTRATION
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Type
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CONCENTRATION
|
|
Details
|
the solution is concentrated
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ADDITION
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Type
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ADDITION
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|
Details
|
a solution of 3 g of KOH in 50 ml of methanol are added
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FILTRATION
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Type
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FILTRATION
|
|
Details
|
KCL is filtered off
|
CONCENTRATION
|
Type
|
CONCENTRATION
|
|
Details
|
the solution is concentrated
|
FILTRATION
|
Type
|
FILTRATION
|
|
Details
|
the mixture is filtered
|
CONCENTRATION
|
Type
|
CONCENTRATION
|
|
Details
|
the solution is concentrated
|
DISTILLATION
|
Type
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DISTILLATION
|
|
Details
|
the residue is distilled
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Outcomes
Product
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Name
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|
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Type
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|
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Smiles
|
COC1(CNCC1)CNC
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
